Cas no 1396855-46-1 (N-(2H-1,3-benzodioxol-5-yl)methyl-1-4-(trifluoromethyl)-1,3-benzothiazol-2-ylazetidine-3-carboxamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)methyl-1-4-(trifluoromethyl)-1,3-benzothiazol-2-ylazetidine-3-carboxamide
• CAS No: 1396855-46-1
• MF: C₂₀H₁₆F₃N₃O₃S
• MW: 435.419553756714
• CID: 6472659
• PubChem ID: 71786155
• Update Time: 2025-05-20

N-(2H-1,3-benzodioxol-5-yl)methyl-1-4-(trifluoromethyl)-1,3-benzothiazol-2-ylazetidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2H-1,3-benzodioxol-5-yl)methyl-1-4-(trifluoromethyl)-1,3-benzothiazol-2-ylazetidine-3-carboxamide
• N-[(2H-1,3-benzodioxol-5-yl)methyl]-1-[4-(trifluoromethyl)-1,3-benzothiazol-2-yl]azetidine-3-carboxamide
• N-(1,3-benzodioxol-5-ylmethyl)-1-[4-(trifluoromethyl)-1,3-benzothiazol-2-yl]azetidine-3-carboxamide
• 1396855-46-1
• VU0533740-1
• N-(benzo[d][1,3]dioxol-5-ylmethyl)-1-(4-(trifluoromethyl)benzo[d]thiazol-2-yl)azetidine-3-carboxamide
• AKOS024534032
• F6155-0766

• Inchi： 1S/C20H16F3N3O3S/c21-20(22,23)13-2-1-3-16-17(13)25-19(30-16)26-8-12(9-26)18(27)24-7-11-4-5-14-15(6-11)29-10-28-14/h1-6,12H,7-10H2,(H,24,27)
• InChI Key： MKTSNOGSQRAVAR-UHFFFAOYSA-N
• SMILES： S1C2C=CC=C(C(F)(F)F)C=2N=C1N1CC(C(NCC2=CC=C3C(=C2)OCO3)=O)C1

Computed Properties

• Exact Mass: 435.08644704g/mol
• Monoisotopic Mass: 435.08644704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 91.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(2H-1,3-benzodioxol-5-yl)methyl-1-4-(trifluoromethyl)-1,3-benzothiazol-2-ylazetidine-3-carboxamide

N-(2H-1,3-benzodioxol-5-yl)methyl-1-4-(trifluoromethyl)-1,3-benzothiazol-2-ylazetidine-3-carboxamide: A Comprehensive Overview

The compound N-(2H-1,3-benzodioxol-5-yl)methyl-1-4-(trifluoromethyl)-1,3-benzothiazol-2-ylazetidine-3-carboxamide (CAS No. 1396855-46-1) is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its complex structure, which includes a benzodioxole moiety, a benzothiazole ring system, and an azetidine core. The integration of these structural elements contributes to its unique chemical properties and functional versatility.

Recent studies have highlighted the importance of benzodioxole derivatives in medicinal chemistry due to their potential as scaffolds for drug development. The benzodioxole group in this compound is known to enhance pharmacokinetic properties such as bioavailability and metabolic stability. Additionally, the presence of a trifluoromethyl group attached to the benzothiazole ring introduces electron-withdrawing effects, which can modulate the compound's reactivity and selectivity in biological systems. This makes it a promising candidate for exploring novel therapeutic agents targeting various disease states.

The azetidine core within the molecule adds another layer of complexity, providing a rigid framework that can influence the compound's stereochemistry and conformational flexibility. Azetidine derivatives are increasingly being investigated for their role in peptide mimetics and enzyme inhibitors, where precise spatial arrangements are critical for biological activity. The combination of these structural features positions this compound as a valuable tool in drug discovery efforts.

From a synthetic perspective, the construction of such a complex molecule requires advanced methodologies in organic chemistry. The synthesis typically involves multi-step processes, including coupling reactions, cyclizations, and functional group transformations. Researchers have employed strategies such as Suzuki-Miyaura cross-coupling and Stille coupling to assemble the key components of this molecule efficiently. These methods not only ensure high yields but also maintain the integrity of the sensitive functional groups present in the structure.

In terms of applications, this compound has shown promise in several areas. For instance, its ability to act as a selective inhibitor of certain enzymes makes it a candidate for anti-inflammatory and anticancer therapies. Furthermore, its unique electronic properties render it suitable for use in materials science, particularly in the development of advanced materials with tailored optical or electronic characteristics.

Recent advancements in computational chemistry have also enabled researchers to perform detailed molecular modeling studies on this compound. These studies provide insights into its interaction with biological targets at the molecular level, aiding in the design of more effective analogs. For example, molecular dynamics simulations have revealed key residues on target proteins that are critical for binding affinity, guiding iterative optimization efforts.

Moreover, green chemistry principles are increasingly being applied to the synthesis and application of such compounds. By adopting environmentally friendly reaction conditions and minimizing waste generation, researchers aim to enhance the sustainability of this molecule's production while maintaining its high value in research and development.

In conclusion, N-(2H-1,3-benzodioxol-5-yl)methyl-1-4-(trifluoromethyl)-1,3-benzothiazol-2-ylazetidine-3-carboxamide (CAS No. 1396855-46-1) stands as a testament to the ingenuity of modern organic chemistry. Its intricate structure and diverse functional groups make it a versatile tool with applications spanning medicinal chemistry, materials science, and beyond. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.